3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(3-carbamoylphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H13NO3/c1-9-12(6-3-7-13(9)15(18)19)10-4-2-5-11(8-10)14(16)17/h2-8H,1H3,(H2,16,17)(H,18,19)
• InChI Key: OJAXEKHDYBPTLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)C(=O)N
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID80689857
• Molecular Weight: 255.27 g/mol
• CAS RN: 1262006-55-2

Description

3-(3-Aminocarbonylphenyl)-2-methylbenzoic acid (also known as 3-APMBA) is an organic compound that has been studied extensively in recent years due to its unique properties and potential applications. This compound is a derivative of the more commonly known 3-aminobenzoic acid (3-ABA) and is composed of a phenyl group with an amino acid-like side chain. It has been studied for its potential use in the synthesis of drugs, as a catalyst for chemical reactions, and for its potential to serve as a building block for more complex molecules. In

Scientific Research Applications

3-APMBA has been studied extensively for its potential applications in scientific research. It has been used as a catalyst for a variety of reactions, such as the synthesis of polymers and the synthesis of organic compounds. It has also been employed as a building block for more complex molecules, such as peptides and proteins. Additionally, 3-APMBA has been studied for its potential to serve as a drug delivery system, as well as its ability to bind to metals, such as iron and copper.

Mechanism of Action

The mechanism of action of 3-APMBA is not yet fully understood. However, it is believed that the compound binds to metal ions, such as iron and copper, which can then be used to facilitate various chemical reactions. Additionally, 3-APMBA has been shown to act as an inhibitor of certain enzymes, such as cytochrome P450, which can have a variety of effects on biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-APMBA are still being studied. However, it has been shown to have an effect on the activity of certain enzymes, such as cytochrome P450, which can have a variety of effects on biochemical and physiological processes. Additionally, it has been studied for its potential to act as a drug delivery system, as well as its ability to bind to metals, such as iron and copper.

Advantages and Limitations for Lab Experiments

The advantages of using 3-APMBA in laboratory experiments include its simple and cost-effective synthesis method, its ability to act as a catalyst for a variety of reactions, and its potential to serve as a building block for more complex molecules. Its limitations include the fact that its mechanism of action is not yet fully understood, as well as its potential to act as an inhibitor of certain enzymes.

Future Directions

There are a number of potential future directions for research on 3-APMBA. These include further investigations into its mechanism of action, its potential to act as a drug delivery system, and its ability to bind to metals. Additionally, it could be studied for its potential to act as a building block for more complex molecules, such as peptides and proteins. Furthermore, further research could be conducted on its potential biochemical and physiological effects, as well as its potential advantages and limitations for use in laboratory experiments.

Synthesis Methods

3-APMBA can be synthesized in a simple two-step process. The first step involves the reaction of 3-ABA with an aldehyde in the presence of a catalytic amount of piperidine to form a Schiff base. The second step involves the reduction of the Schiff base with sodium borohydride to yield 3-APMBA. This method is relatively simple and cost-effective, making it well suited for the synthesis of 3-APMBA in laboratory settings.